trans-Calcitriol

Description

Trans-calcitriol, also known as Calcitriol Impurity A or 5,6-trans-Calcitriol, is an impurity of calcitriol, which is the hormonally active form of vitamin D . Calcitriol, the active metabolite of vitamin D3, activates the vitamin D receptor (VDR) . The production of calcitriol is stimulated by low blood calcium levels and parathyroid hormone and increases intestinal absorption of calcium and phosphorus, also increasing bone resorption in conjunction with parathyroid hormone .

Calcitriol is a biologically active calcitrophic hormone exhibiting anti-osteoporotic, immunomodulatory, anticarcinogenic, antipsoriatic, antioxidant, and mood-modulatory activities . It is used to manage secondary hyperparathyroidism for patients with chronic renal failure and to treat hypocalcemia . Brand names for calcitriol include Rocaltrol and Vectical .

Similar to trans-calcitriol, calcitriol has several analogs and related compounds with slightly different chemical structures and activities. For instance, paricalcitol is another vitamin D analog used to treat secondary hyperparathyroidism . These compounds vary in their potency and selectivity for the vitamin D receptor and their effects on calcium and phosphorus metabolism .

• CAS No.: 73837-24-8
• Product Name: trans-Calcitriol
• Molecular Formula: C27H44O3
• Molecular Weight: 416.6 g/mol
• IUPAC Name: (1R,3S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• Standard InChI: InChI=1S/C27H44O3/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(28)17-25(29)19(21)2/h10-11,18,22-25,28-30H,2,6-9,12-17H2,1,3-5H3/b20-10+,21-11+/t18-,22-,23-,24+,25+,27-/m1/s1
• Standard InChIKey: GMRQFYUYWCNGIN-DRQJEBLXSA-N
• SMILES: CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Canonical SMILES: CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Appearance: White to Off-White Solid
• Synonyms: 1 alpha, 25-dihydroxy-20-epi-Vitamin D3; 1 alpha,25 Dihydroxyvitamin D3; 1 alpha,25-Dihydroxycholecalciferol; 1 alpha,25-Dihydroxyvitamin D3; 1,25 dihydroxy 20 epi Vitamin D3; 1,25 Dihydroxycholecalciferol; 1,25 Dihydroxyvitamin D3; 1,25(OH)2-20epi-D3; 1,25-dihydroxy-20-epi-Vitamin D3; 1,25-Dihydroxycholecalciferol; 1,25-Dihydroxyvitamin D3; 20-epi-1alpha,25-dihydroxycholecaliferol; Bocatriol; Calcijex; Calcitriol; Calcitriol KyraMed; Calcitriol Nefro; Calcitriol-Nefro; D3, 1 alpha,25-Dihydroxyvitamin; D3, 1,25-dihydroxy-20-epi-Vitamin; D3, 1,25-Dihydroxyvitamin; Decostriol; KyraMed, Calcitriol; MC 1288; MC-1288; MC1288; Osteotriol; Renatriol; Rocaltrol; Silkis; Sitriol; Soltriol; Tirocal
• PubChem Compound: 5283740
• Last Modified: Aug 15 2023